Cas no 71888-89-6 (Diisoheptyl Phthalate (mixture of C7 primary and secondary chains))

• Product Name: Diisoheptyl Phthalate (mixture of C7 primary and secondary chains)
• CAS No: 71888-89-6
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 563575
• PubChem ID: 591200
• Update Time: 2025-08-03

Diisoheptyl Phthalate (mixture of C7 primary and secondary chains) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, di-C6-8-branched alkyl esters, C7-rich
• diC6-8branchedC7richphthalate
• Diisoheptyl phthalate
• DIISOHEPTYL PHTHALATE, TECH
• Jayflex? 77
• bis(5-methylhexyl) benzene-1,2-dicarboxylate
• C7-Rich di-C6-8-branched alkyl phthalates
• 9JJP9B98FG
• NS00062095
• 1,2-Benzenedicarboxylic acid, bis(5-methylhexyl) ester (9CI); Phthalic acid, bis(5-methylhexyl) ester (7CI); Bis(5-methylhexyl) phthalate; Diisoheptyl phthalate
• Di-(5-methylhexyl)phthalate
• NCGC00164154-02
• DSSTox_RID_78662
• Diisoheptylphthalate
• CAS-71888-89-6
• RKELNIPLHQEBJO-UHFFFAOYSA-N
• starbld0030002
• Phthalic acid, bis-5-methylhexyl ester
• FT-0707070
• Bis(5-methylhexyl) phthalate
• DSSTox_CID_9017
• 1,2-Benzenedicarboxylic acid, diisoheptyl ester
• 71888-89-6
• D-5-Mhp
• NCGC00258495-01
• AKOS025295308
• NCGC00164154-01
• SCHEMBL36588
• UNII-9JJP9B98FG
• CHEMBL1893293
• 1,2-BENZENEDICARBOXYLIC ACID, 1,2-DIISOHEPTYL ESTER
• DSSTox_GSID_29017
• Tox21_200941
• DTXSID30872297
• 90937-19-2
• Bis(5-methylhexyl) phthalate #
• 41451-28-9
• JAYFLEX 77
• Phthalic acid, bis-isoheptyl ester
• Diisoheptyl Phthalate (mixture of C7 primary and secondary chains)

• Inchi： 1S/C22H34O4/c1-17(2)11-7-9-15-25-21(23)19-13-5-6-14-20(19)22(24)26-16-10-8-12-18(3)4/h5-6,13-14,17-18H,7-12,15-16H2,1-4H3
• InChI Key： RKELNIPLHQEBJO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCC(C)C)=O)CCCCC(C)C

Computed Properties

• Exact Mass: 362.24582
• Monoisotopic Mass: 362.24571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data available
• Density: 0.99 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 363.6°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.486(lit.)
• Solubility: 1g/l
• PSA: 52.6
• LogP: 5.65280
• Vapor Pressure: <5 mm Hg ( 20 °C)

Diisoheptyl Phthalate (mixture of C7 primary and secondary chains) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：1
• Hazard Category Code： 62-63-61
• Safety Instruction： 23-36/37-45-53
• RTECS：CZ3242500
• Hazardous Material Identification：
• Risk Phrases：R62
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)